4-chloro-N,N-dimethylpyridine-2-carboxamide
Overview
Description
4-Chloro-N,N-dimethylpyridine-2-carboxamide (4-Cl-DMP-2CA) is an organic compound with a wide range of applications in scientific research. It can be synthesized in a variety of ways, and has been used in a number of biochemical and physiological studies.
Scientific Research Applications
Antitumor Activity
Imidazole derivatives, including compounds structurally related to 4-chloro-N,N-dimethylpyridine-2-carboxamide, have shown significant antitumor activity. These compounds have been studied for their potential in creating new antitumor drugs and synthesizing compounds with diverse biological properties (Iradyan, M., Iradyan, N., Arsenyan, F., & Stepanyan, G. M., 2009).
Neuroprotective and Cognitive Enhancing Effects
Research on structural analogs based on pyrrolidin-2-one pharmacophore, similar to this compound, has indicated their potential in facilitating memory processes and attenuating cognitive function impairment. These findings underscore the importance of these compounds in developing treatments for conditions associated with cognitive decline (Veinberg, G., Vavers, E., Orlova, N., Kuznecovs, J., Domracheva, I., Vorona, M., Zvejniece, L., & Dambrova, M., 2015).
Environmental Applications
Studies have also focused on environmental impacts, including the toxicity and mutagenicity of herbicides like 2,4-D, which shares structural similarities with this compound. These investigations provide insights into the ecological and health implications of such chemicals (Zuanazzi, N. R., Ghisi, N. C., & Oliveira, E. C., 2020).
Food Safety and Chemistry
In the context of food safety, acrylamide research has gained prominence. Acrylamide, an alpha,beta-unsaturated reactive molecule used industrially, has been extensively studied for its effects in cells, tissues, animals, and humans due to its presence in foods formed during processing. These studies contribute to a broader understanding of food chemistry and the safety of food contaminants (Friedman, M., 2003).
Biopolymer Research
Research on the chemical modification of biopolymers like xylan indicates potential applications for derivatives of this compound. Such studies highlight the importance of these compounds in creating new materials with specific properties for applications in drug delivery and tissue engineering (Petzold-Welcke, K., Schwikal, K., Daus, S., & Heinze, T., 2014).
Mechanism of Action
4-Chloro-N,N-dimethylpicolinamide, also known as 4-chloro-N,N-dimethylpyridine-2-carboxamide or 4-Chloro-N,N-dimethyl-pyridine-2-carboxamide, is a chemical compound with the molecular formula C8H9ClN2O
Pharmacokinetics
Some general properties can be inferred from its physicochemical properties :
- Absorption : The compound has high gastrointestinal absorption .
- Distribution : It is BBB permeant, indicating that it can cross the blood-brain barrier .
- Metabolism : It is not a substrate for P-glycoprotein, suggesting that it is not actively pumped out of cells . It is also not an inhibitor of several key cytochrome P450 enzymes .
Safety and Hazards
4-chloro-N,N-dimethylpyridine-2-carboxamide may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray. In case of inhalation, move the victim into fresh air. If not breathing, give artificial respiration and consult a doctor immediately .
Future Directions
properties
IUPAC Name |
4-chloro-N,N-dimethylpyridine-2-carboxamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClN2O/c1-11(2)8(12)7-5-6(9)3-4-10-7/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIYJJRGPGYNXNE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=NC=CC(=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70407042 | |
Record name | 4-Chloro-N,N-dimethylpyridine-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70407042 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
114780-06-2 | |
Record name | 4-Chloro-N,N-dimethylpyridine-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70407042 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-chloro-N,N-dimethylpyridine-2-carboxamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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